Cas no 1261948-54-2 (3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid)

• Product Name: 3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid
• CAS No: 1261948-54-2
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319546
• CID: 2765393
• PubChem ID: 53225464
• Update Time: 2025-05-25

3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261948-54-2
• 2,2'-Difluoro-4'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 3-FLUORO-4-(2-FLUORO-4-METHYLPHENYL)BENZOIC ACID
• DTXSID40689196
• MFCD18319546
• 3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95%
• 3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid

• MDL： MFCD18319546
• Inchi： 1S/C14H10F2O2/c1-8-2-4-10(12(15)6-8)11-5-3-9(14(17)18)7-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： JAADUVOFIXEXFD-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=CC(C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 248.06488588Da
• Monoisotopic Mass: 248.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid

3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1261948-54-2, known as 3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzoic acid core with fluorine substituents at specific positions, which contribute to its distinct chemical properties and biological activity.

3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid exhibits a complex structure that includes a fluorine atom at the third position of the benzene ring and a substituted phenyl group at the fourth position. The phenyl group itself is further substituted with a fluorine atom at the second position and a methyl group at the fourth position. This intricate arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the design of bioactive molecules. Fluorine substitution can significantly alter the physicochemical properties of a compound, such as its lipophilicity, solubility, and metabolic stability. In the case of 3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, the presence of multiple fluorine atoms enhances its ability to interact with biological targets, potentially leading to improved pharmacokinetic profiles.

The synthesis of 3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for advanced biological testing. The development of efficient synthetic routes has been a focal point in recent studies, driven by the need for scalable production methods in pharmaceutical manufacturing.

One of the most promising applications of 3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid lies in its potential as a lead compound for drug discovery. Its structure resembles certain pharmacophores associated with known bioactive agents, suggesting that it could serve as a starting point for designing novel therapeutic agents. For instance, derivatives of this compound have shown activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid. These studies have provided insights into its binding interactions with target proteins, helping to guide further optimization efforts. Additionally, experimental assays have confirmed the compound's ability to modulate key biological pathways, further underscoring its potential as a valuable tool in drug development.

The physical and chemical properties of 3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid have been extensively characterized using modern analytical techniques. Its melting point, solubility, and spectroscopic data (e.g., IR, NMR, MS) have been determined and reported in scientific literature. These properties are essential for understanding the compound's behavior under different conditions and for ensuring its stability during storage and handling.

In conclusion, 3-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid represents an exciting area of research in organic chemistry and pharmacology. Its unique structure, coupled with its promising biological activity, positions it as a valuable asset in the pursuit of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to our understanding of fluorinated molecules and their role in drug discovery.